Cas no 1598026-73-3 (1-Propanesulfonamide, N-[1-(aminomethyl)cyclopropyl]-)

• Product Name: 1-Propanesulfonamide, N-[1-(aminomethyl)cyclopropyl]-
• CAS No: 1598026-73-3
• MF: C₇H₁₆N₂O₂S
• MW: 192.279140472412
• CID: 5296619
• Update Time: 2025-05-21

1-Propanesulfonamide, N-[1-(aminomethyl)cyclopropyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanesulfonamide, N-[1-(aminomethyl)cyclopropyl]-

• Inchi： 1S/C7H16N2O2S/c1-2-5-12(10,11)9-7(6-8)3-4-7/h9H,2-6,8H2,1H3
• InChI Key： VNQDFTCQTSKISJ-UHFFFAOYSA-N
• SMILES： C(S(NC1(CN)CC1)(=O)=O)CC

Additional information on 1-Propanesulfonamide, N-[1-(aminomethyl)cyclopropyl]-

Comprehensive Overview of 1-Propanesulfonamide, N-[1-(aminomethyl)cyclopropyl]- (CAS No. 1598026-73-3)

1-Propanesulfonamide, N-[1-(aminomethyl)cyclopropyl]- (CAS No. 1598026-73-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique cyclopropyl and sulfonamide functional groups, is widely studied for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its role as a building block for synthesizing novel bioactive molecules, owing to its structural versatility and compatibility with various chemical reactions.

The molecular structure of 1-Propanesulfonamide, N-[1-(aminomethyl)cyclopropyl]- features a cyclopropane ring substituted with an aminomethyl group, which enhances its reactivity and binding affinity in biological systems. This makes it a valuable intermediate in the development of small-molecule inhibitors and therapeutic agents. Recent studies highlight its potential in targeting enzymes and receptors involved in inflammatory and metabolic disorders, aligning with the growing demand for precision medicine and personalized therapeutics.

In the context of green chemistry and sustainable synthesis, 1-Propanesulfonamide, N-[1-(aminomethyl)cyclopropyl]- has been explored for its compatibility with eco-friendly reaction conditions. The compound's stability under mild pH and temperature ranges makes it suitable for catalytic processes and flow chemistry, which are key trends in modern chemical manufacturing. This aligns with the industry's shift toward reducing waste and improving energy efficiency, addressing global concerns about environmental impact.

From a commercial perspective, the demand for 1-Propanesulfonamide, N-[1-(aminomethyl)cyclopropyl]- is driven by its utility in high-throughput screening and combinatorial chemistry. Pharmaceutical companies and academic institutions frequently seek this compound for fragment-based drug design (FBDD) and structure-activity relationship (SAR) studies. Its ability to serve as a scaffold for optimizing pharmacokinetic properties, such as solubility and bioavailability, further underscores its importance in drug development pipelines.

Analytical techniques like NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize 1-Propanesulfonamide, N-[1-(aminomethyl)cyclopropyl]-, ensuring purity and consistency for research applications. Quality control protocols are critical, given the compound's role in sensitive biological assays and regulatory submissions. Researchers often inquire about its storage conditions, handling precautions, and supplier availability, reflecting the practical challenges of working with specialized intermediates.

Emerging trends in AI-driven drug discovery have also spotlighted compounds like 1-Propanesulfonamide, N-[1-(aminomethyl)cyclopropyl]-. Machine learning models leverage its structural descriptors to predict binding modes and off-target effects, accelerating the identification of lead candidates. This intersection of computational chemistry and experimental validation is reshaping how researchers approach hit-to-lead optimization, making the compound a focal point in interdisciplinary studies.

In summary, 1-Propanesulfonamide, N-[1-(aminomethyl)cyclopropyl]- (CAS No. 1598026-73-3) represents a versatile and pharmacologically relevant compound with broad applications in modern science. Its integration into drug discovery, sustainable synthesis, and computational approaches highlights its enduring value to the scientific community. As research continues to evolve, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing innovative therapies.